Cas no 1357778-48-3 (7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one)

7-Chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is a heterocyclic compound featuring a benzoxazepine core with chloro and fluorophenyl substituents. Its unique structure imparts potential pharmacological relevance, particularly in central nervous system (CNS) targeting applications. The presence of both chloro and fluoro groups enhances its binding affinity and metabolic stability, making it a promising scaffold for drug development. The compound's rigid framework allows for selective interactions with biological targets, while the tetrahydrobenzoxazepinone moiety contributes to its conformational stability. This molecule is of interest in medicinal chemistry for its potential as a precursor or intermediate in the synthesis of bioactive agents, particularly those modulating neurotransmitter systems.
7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one structure
1357778-48-3 structure
Product Name:7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
CAS No:1357778-48-3
MF:C15H11ClFNO2
MW:291.704746484756
CID:5333134
Update Time:2025-05-19

7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-4-(4-fluorophenyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
    • 7-chloro-4-(4-fluorophenyl)-5H-1,4-benzoxazepin-3-one
    • 7-chloro-4-(4-fluorophenyl)-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one
    • 7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
    • Inchi: 1S/C15H11ClFNO2/c16-11-1-6-14-10(7-11)8-18(15(19)9-20-14)13-4-2-12(17)3-5-13/h1-7H,8-9H2
    • InChI Key: RKHNNECTSWCNRX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)CN(C(CO2)=O)C1C=CC(=CC=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 360
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.5

7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Pricemore >>

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7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Related Literature

Additional information on 7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one

Introduction to 7-Chloro-4-(4-Fluorophenyl)-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-3-One (CAS No. 1357778-48-3)

7-Chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1357778-48-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloro and fluorophenyl substituent, contribute to its distinct pharmacological profile.

The chemical structure of 7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is characterized by a benzoxazepine core with specific functional groups that enhance its bioactivity. The chloro group at the 7-position and the 4-fluorophenyl substituent at the 4-position are critical for its biological activity. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in its binding affinity to various biological targets.

Recent studies have highlighted the potential of 7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one as a promising lead compound for the development of novel therapeutic agents. One area of particular interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Preclinical studies have shown that this compound exhibits potent SSRI activity with a favorable safety profile.

In addition to its SSRI properties, 7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one has been investigated for its potential as an anticonvulsant agent. Epilepsy is a complex neurological disorder characterized by recurrent seizures, and there is a continuous need for new and effective treatments. Research has demonstrated that this compound can effectively reduce seizure frequency and duration in animal models of epilepsy without significant side effects.

The pharmacokinetic properties of 7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one have also been extensively studied. It has been found to exhibit good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These characteristics are essential for ensuring patient compliance and improving treatment outcomes.

Safety and toxicity assessments are crucial steps in the drug development process. Preclinical studies have shown that 7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one has a low toxicity profile and does not exhibit significant adverse effects at therapeutic doses. This makes it an attractive candidate for further clinical evaluation.

The potential therapeutic applications of 7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one extend beyond its SSRI and anticonvulsant properties. Recent research has explored its anti-inflammatory and neuroprotective effects. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating these conditions.

In conclusion, 7-chloro-4-(4-fluorophenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1357778-48-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its full potential as a novel therapeutic agent for various diseases.

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